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Compound of Interest

Compound Name: 2-(4-bromophenyl)aniline

Cat. No.: B1354143

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety data pertinent to
the handling of 2-(4-bromophenyl)aniline. In the absence of specific safety data for this
compound, this guide extrapolates information from structurally similar and potentially
hazardous analogues, primarily 4-bromoaniline and aniline, to provide a conservative and
robust framework for safe handling and risk assessment.

Hazard Identification and Classification

While specific GHS (Globally Harmonized System of Classification and Labelling of Chemicals)
classifications for 2-(4-bromophenyl)aniline are not readily available, based on the data for
analogous compounds, it should be handled as a substance with the potential for significant
health hazards. The following table summarizes the GHS classifications for 4-bromoaniline,
which serves as a primary surrogate for hazard assessment.
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Hazard Class

Hazard Category

Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o

(Single Exposure) irritation

» o H373: May cause damage to
Specific Target Organ Toxicity

Category 2 organs through prolonged or
(Repeated Exposure)
repeated exposure
Hazardous to the Aquatic ] o
) Category 1 H400: Very toxic to aquatic life
Environment, Acute Hazard
Hazardous to the Aquatic ) o
) H410: Very toxic to aquatic life

Environment, Long-term Category 1

Hazard

with long lasting effects

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for safe handling

and storage. The following table presents available data for 2-(4-bromophenyl)aniline and its

close analogue, 4-bromoaniline.
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Property 2-(4-bromophenyl)aniline 4-Bromoaniline

CAS Number 62532-98-3 106-40-1[1][2]

Molecular Formula C12H10BrN C6H6BrN[1][3]

Molecular Weight 248.12 g/mol 172.025 g-mol-1[1]

Appearance Not specified Colorless to pale yellow
crystals[3]

Boiling Point 354.8°C at 760 mmHg[4] Not specified

Melting Point Not specified 60 to 64 °C[1]

Flash Point 168.4°C[4] Not specified

Density 1.432 g/lcm3[4] 1.5 g/cm3 [1]

Solubility in Water

Not specified

<0.1 g/100 mL at 23 °CJ[1]

Toxicological Information

Detailed toxicological data for 2-(4-bromophenyl)aniline is not available. The information

below is based on data for aniline and is intended to provide a conservative estimate of

potential toxicity.

Toxicity Endpoint

Aniline Data

LD50 Oral (Rat)

250 mg/kgl[5]

LD50 Dermal (Rabbit)

820 mg/kgl[5]

LC50 Inhalation (Mouse)

248 ppm (4 h)[5]

Potential Health Effects:

¢ Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[6][7] Aniline

inhalation can lead to the formation of methemoglobin, causing dizziness, drowsiness,

headache, shortness of breath, and cyanosis (bluish discoloration of the skin).[6]
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» Skin Contact: Toxic in contact with skin and causes skin irritation.[6][8] Aniline is well-
absorbed through the skin, which can contribute to systemic toxicity, with effects possibly
delayed for several hours.[9]

o Eye Contact: Causes serious eye irritation.[7][8][10][11]

 Ingestion: Harmful if swallowed.[6][7] Ingestion of aniline can lead to intense
methemoglobinemia, potentially causing asphyxia and damage to the central nervous
system.[6]

o Chronic Exposure: Prolonged or repeated exposure may cause damage to organs, including
the liver, kidneys, spleen, and blood.[3][5][8] Aniline is suspected of causing genetic defects
and cancer.[5][12][13]

Experimental Protocols for Safe Handling

Given the potential hazards, stringent safety protocols must be followed when handling 2-(4-
bromophenyl)aniline. The following are detailed methodologies for key aspects of its use in a
laboratory setting.

4.1. Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense.

» Eye and Face Protection: Wear chemical safety goggles and a face shield.[14][15] Eye
protection should be tested and approved under appropriate government standards such as
NIOSH (US) or EN 166 (EU).[14]

¢ Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves. Gloves must be inspected prior to
use, and proper glove removal technique (without touching the glove's outer surface) must
be followed.[14][15]

o Lab Coat/Protective Suit: A complete suit protecting against chemicals or a lab coat should
be worn.[14]
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» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[8] If exposure limits are exceeded or irritation is experienced, a
NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter
should be used.[8]

4.2. Engineering Controls

o Ventilation: Use only outdoors or in a well-ventilated area, with a strong preference for a
certified chemical fume hood.[8]

o Safety Equipment: Emergency eyewash stations and safety showers must be readily
available in the immediate vicinity of any handling area.[16]

4.3. Handling and Storage

e Handling:

o

Avoid contact with skin, eyes, and clothing.[6]

[¢]

Do not breathe dust, fume, gas, mist, vapors, or spray.[8]

[e]

Wash hands thoroughly after handling.[8]

[e]

Do not eat, drink, or smoke when using this product.[8]

e Storage:

[¢]

Store in a tightly closed container in a dry and well-ventilated place.

o

Store locked up.[8]

[e]

The compound may be light and air-sensitive; consider storage under an inert atmosphere
and protected from direct sunlight.[8]

[e]

Incompatible materials include acids, acid anhydrides, acid chlorides, and chloroformates.

[8]

4.4. First Aid Measures
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Immediate medical attention is required for any exposure.

 Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for
breathing. If not breathing, give artificial respiration. Call a POISON CENTER or doctor
immediately.[8]

» Skin Contact: Take off immediately all contaminated clothing. Wash the skin with plenty of
soap and water for at least 15 minutes. Call a POISON CENTER or doctor immediately.[6][8]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes. Get immediate medical
advice/attention.[6][8]

e Ingestion: Do NOT induce vomiting. Rinse mouth. Call a POISON CENTER or doctor
immediately.[8]

4.5. Spill and Disposal Procedures

e Spill Response:

o

Evacuate personnel to a safe area.[14]

[¢]

Wear appropriate PPE, including respiratory protection.[14]

[¢]

Avoid dust formation.[8][14]

[e]

Sweep up the material and shovel it into a suitable, closed container for disposal.[8][14]

o

Do not let the product enter drains.

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[8]

Visualizations

The following diagrams illustrate key safety workflows and logical relationships relevant to
handling hazardous chemicals like 2-(4-bromophenyl)aniline.
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Caption: Hazard identification and risk assessment workflow.
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Caption: General workflow for safe chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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